Cas no 35693-99-3 (2,2',5,5'-Tetrachlorobiphenyl)

• Product Name: 2,2',5,5'-Tetrachlorobiphenyl
• CAS No: 35693-99-3
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• MDL: MFCD00055544
• CID: 312326
• PubChem ID: 37248
• Update Time: 2025-09-19

2,2',5,5'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',5,5'-tetrachloro-
• PCB52 in Octane
• 1,4-dichloro-2-(2,5-dichlorophenyl)benzene
• 2,2',3,3',5,5'-HEXACHLOROBIPHENYL
• 2,2',5,5'-Tetrachlorobiphenyl
• 2,2',5,5'-Tetrachlorobiphenyl Solution
• PCB No 52
• PCB No 52 solution
• 1,1'-Biphenyl,2,2',5,5'-tetrachloro
• 2,2',3,3',4,5',6,6'-OCTACHLOROBIPHENYL
• 2,2',5,5'-PCB
• 2,2',5,5'-TCB
• 2,2',5,5'-tetrachlorbiphenyl
• 2,2',5,5'-Tetrachloro-1,1'-biphenyl
• 2,3',5,6'-Tetrachlorobiphenyl
• 2,5,2',5'-Tetrachlorobiphenyl
• PCB 52
• TCBP
• CB 52
• K 52
• 2,5,2',5'-Tetrachloro-Biphenyl
• CHEBI:34206
• PCB No 52, analytical standard
• 1EH557950R
• DTXSID3038305
• CHEMBL273933
• PCB No. 52
• 2,2 ,5,5 -tetrachlorobiphenyl
• InChI=1/C12H6Cl4/c13-7-1-3-11(15)9(5-7)10-6-8(14)2-4-12(10)16/h1-6
• CCRIS 6155
• BRN 2053828
• PCB-52
• TETRACHLOROBIPHENYL, 2,2',5,5'-
• PCB No. 52 100 microg/mL in Isooctane
• HCWZEPKLWVAEOV-UHFFFAOYSA-N
• PCB No. 52 10 microg/mL in Isooctane
• UNII-1EH557950R
• Q27115903
• DTXCID1018305
• 2,2',5,5'-Tetrachlorobiphenyl (IUPAC No. 52), BCR(R) certified Reference Material
• PCB No. 52 50 microg/mL in Acetonitrile
• 1,1'-Biphenyl, 2,2',5,5'-tetrachloro-
• 35693-99-3
• AKOS015902969
• SCHEMBL440944
• PCB No. 52 100 microg/mL in Hexane
• NS00001956
• 4-05-00-01818 (Beilstein Handbook Reference)
• G86251
• PCB52

• MDL： MFCD00055544
• Inchi： 1S/C12H6Cl4/c13-7-1-3-11(15)9(5-7)10-6-8(14)2-4-12(10)16/h1-6H
• InChI Key： HCWZEPKLWVAEOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.441±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87 ºC
• Boiling Point: 374.95°C (rough estimate)
• Flash Point: 4 °C
• Refractive Index: 1.6120 (rough estimate)
• Solubility: Insuluble (4.4E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.96720

2,2',5,5'-Tetrachlorobiphenyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H304,H315,H336,H373,H410
• Warning Statement： P210,P261,P273,P301+P310,P331,P501
• Hazardous Material transportation number：UN 2315
• WGK Germany：3
• Hazard Category Code： R11;R33;R38;R50/53;R65;R67
• Safety Instruction： S16;S61;S62
• RTECS：DV8660000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：9
• Packing Group：II
• Risk Phrases：R33
• Packing Group：II
• Hazard Level：9

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on 2,2',5,5'-Tetrachlorobiphenyl

2,2',5,5'-Tetrachlorobiphenyl (CAS No. 35693-99-3): Properties, Applications, and Environmental Impact

2,2',5,5'-Tetrachlorobiphenyl (CAS No. 35693-99-3) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. PCBs have historically been used in industrial applications due to their chemical stability, thermal resistance, and insulating properties. This specific congener, 2,2',5,5'-Tetrachlorobiphenyl, is characterized by four chlorine atoms symmetrically positioned on the biphenyl ring structure, influencing its physical and chemical behavior.

The compound's molecular formula is C₁₂H₆Cl₄, and it exhibits low solubility in water but high solubility in organic solvents. Its persistence in the environment has raised concerns, particularly regarding bioaccumulation and potential ecological effects. Researchers and regulatory agencies have studied 2,2',5,5'-Tetrachlorobiphenyl extensively to understand its degradation pathways and long-term impact on ecosystems.

In recent years, public interest has grown around environmental pollutants and their health implications. Searches for terms like "PCB contamination," "persistent organic pollutants (POPs)," and "chemical safety" reflect this trend. 2,2',5,5'-Tetrachlorobiphenyl is often discussed in the context of legacy contaminants, as its production has been phased out in many countries under international agreements like the Stockholm Convention.

Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to detect and quantify 2,2',5,5'-Tetrachlorobiphenyl in environmental samples. These methods are critical for monitoring compliance with environmental regulations and assessing remediation efforts.

Despite its discontinued industrial use, 2,2',5,5'-Tetrachlorobiphenyl remains a subject of scientific inquiry due to its presence in older electrical equipment, building materials, and contaminated sites. Researchers are exploring biodegradation and photodegradation methods to mitigate its environmental persistence. Public awareness campaigns and educational resources frequently address questions like "How are PCBs harmful?" and "What are the alternatives to PCBs?," highlighting the ongoing relevance of this compound in environmental science.

From a regulatory perspective, 2,2',5,5'-Tetrachlorobiphenyl is classified as a priority pollutant in many jurisdictions, requiring strict handling and disposal protocols. Its inclusion in environmental monitoring programs underscores the need for continued research into its behavior and effects. As sustainability becomes a global priority, the study of compounds like 2,2',5,5'-Tetrachlorobiphenyl contributes to broader discussions on green chemistry and pollution prevention.

In summary, 2,2',5,5'-Tetrachlorobiphenyl (CAS No. 35693-99-3) serves as a key example of the challenges posed by persistent organic pollutants. Its historical use, environmental impact, and regulatory status make it a focal point for scientists, policymakers, and the public alike. By understanding its properties and legacy, stakeholders can better address the complexities of environmental contamination and work toward sustainable solutions.